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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed guidelines and protocols for the long-term storage of
the cyclin-dependent kinase (CDK) inhibitor NU6102 and assesses its stability in solution.
Adherence to these recommendations is crucial for ensuring the compound's integrity and
obtaining reliable experimental results.

Product Information

e Product Name: NU6102

e Synonyms: O6-Cyclohexylmethoxy-2-(4'-sulphamoylanilino) purine
o CAS Number: 444722-95-6

e Molecular Formula: C1sH22NeO3S

e Molecular Weight: 402.5 g/mol

o Mechanism of Action: NU6102 is a potent, ATP-competitive inhibitor of CDK1/cyclin B and
CDK2/cyclin A3 with ICso values of 9.5 nM and 5.4 nM, respectively.[1][2][3] This inhibition
leads to cell cycle arrest, primarily at the G2/M phase.[1][4]

Long-Term Storage of Solid NU6102
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Proper storage of solid NU6102 is essential to prevent degradation. The compound is sensitive
to air and light.[2]

Table 1: Recommended Storage Conditions for Solid NU6102

Parameter Recommendation Stability Period

-20°C for long-term storage.[1]
Temperature > 4 years[5]

[2]

+4°C for short-term storage. Up to 2 years

Store under desiccating

Atmosphere N
conditions.[2]
Light Exposure Store in the dark.[2]
Typically shipped at ambient
o temperature; upon receipt,
Shipping

store as recommended above.

[2](3]

Stability of NU6102 in Solution

NU6102 exhibits limited solubility in aqueous solutions but is soluble in organic solvents such
as Dimethyl Sulfoxide (DMSO).[1][6] The stability of NU6102 in solution is dependent on the
solvent, storage temperature, and duration.

Solubility

e DMSO: Soluble up to 50 mM[2] or 20 mg/mL.[4]

e Ethanol: Soluble at >1 mg/mL.[5]

Storage of Stock Solutions

It is recommended to prepare stock solutions, aliquot them into single-use volumes to avoid
repeated freeze-thaw cycles, and store them under the conditions outlined below.

Table 2: Stability of NU6102 in Solution
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. Storage - .
Solvent Concentration Stability Period
Temperature
DMSO 10 mM - 50 mM -80°C Up to 6 months[1]
DMSO 10 mM - 50 mM -20°C Up to 1 month[1][3]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[6] If

using DMSO for stock solutions, be aware that hygroscopic DMSO can impact solubility.[1]

Experimental Protocols
Protocol for Preparation of NU6102 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

NU6102 (solid)

Vortex mixer

Procedure:

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

o Equilibration: Allow the vial of solid NU6102 to equilibrate to room temperature before

opening to prevent moisture condensation.

o Weighing: Accurately weigh the desired amount of NU6102 in a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4025 mg of NU6102.

e Solubilization: Add the calculated volume of anhydrous DMSO to the NU6102 solid. For the
example above, add 100 pL of DMSO.
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e Mixing: Vortex the solution until the NU6102 is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.

 Aliquoting: Dispense the stock solution into single-use aliquots in sterile, amber
microcentrifuge tubes or cryovials.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).

Protocol for Assessing NU6102 Stability by HPLC

This protocol provides a general method for evaluating the stability of NU6102 in a DMSO
stock solution over time.

Objective: To quantify the percentage of intact NU6102 remaining in a solution under specific
storage conditions.

Materials:

NU6102 stock solution (e.g., 10 mM in DMSO)

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (or other suitable modifier)

HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 pum)
Procedure:

e Initial Analysis (T=0):

o Prepare a fresh 10 mM stock solution of NU6102 in DMSO.

o Dilute the stock solution to a working concentration (e.g., 100 uM) in the mobile phase.

o Inject the diluted sample into the HPLC system.
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o Example HPLC Conditions:

Mobile Phase A: Water with 0.1% Formic Acid

= Mobile Phase B: Acetonitrile with 0.1% Formic Acid

» Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then
return to 10% B and equilibrate.

= Flow Rate: 1.0 mL/min

» Column Temperature: 30°C

» Detection Wavelength: 309 nm[5]

o Record the peak area of the NU6102 peak. This will serve as the 100% reference value.

e Sample Storage:

o Store aliquots of the stock solution at the desired temperatures (e.g., -20°C and -80°C).

e Time-Point Analysis:

o At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months, 6 months), remove
one aliquot from each storage temperature.

o Thaw the aliquot at room temperature.

o Prepare a diluted sample and analyze by HPLC using the same method as the initial
analysis.

o Record the peak area of the NU6102 peak.

o Data Analysis:

o Calculate the percentage of NU6102 remaining at each time point relative to the T=0
sample using the following formula:

» % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100
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o Plot the percentage of remaining NU6102 against time for each storage condition. A
decrease of >5-10% is typically considered significant degradation.
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Caption: Workflow for assessing the stability of NU6102 in solution.
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Caption: NU6102 inhibits CDK1/2, leading to G2/M cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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